2,2'-(propane-1,3-diyldisulfanediyl)bis[N-(naphthalen-2-yl)acetamide]

• Molecular Formula: C27H26N2O2S2
• Molecular Weight: 474.6 g/mol
• IUPAC Name: N-naphthalen-2-yl-2-[3-[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanylpropylsulfanyl]acetamide
• InChI: InChI=1S/C27H26N2O2S2/c30-26(28-24-12-10-20-6-1-3-8-22(20)16-24)18-32-14-5-15-33-19-27(31)29-25-13-11-21-7-2-4-9-23(21)17-25/h1-4,6-13,16-17H,5,14-15,18-19H2,(H,28,30)(H,29,31)
• InChI Key: NVNIBURGJJUXHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CSCCCSCC(=O)NC3=CC4=CC=CC=C4C=C3

Description

2,2’-(propane-1,3-diyldisulfanediyl)bis[N-(naphthalen-2-yl)acetamide]: is a complex organic compound with the chemical formula .

• It consists of a central propane-1,3-diyldisulfanediyl (also known as 1,3-propanedithiol) backbone, flanked by two N-(naphthalen-2-yl)acetamide groups.
• The compound’s structure includes sulfur atoms bridging the central carbon atoms, contributing to its unique properties.

Preparation Methods

Synthetic Routes: While specific synthetic routes for this compound are not widely documented, one approach involves the reaction of naphthalene-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate can then react with 1,3-propanedithiol to yield the desired compound.

Reaction Conditions: These reactions typically occur under anhydrous and inert conditions.

Industrial Production: Unfortunately, information on large-scale industrial production methods is scarce due to limited commercial applications.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: Oxidation may yield disulfide-linked dimers, while reduction could lead to hydroxylated derivatives.

Scientific Research Applications

Chemistry: The compound’s unique structure makes it interesting for supramolecular chemistry and materials science.

Biology: It might serve as a building block for designing bioactive molecules due to its functional groups.

Medicine: Although not directly used in medicine, understanding its reactivity can inform drug design.

Industry: Limited industrial applications, but it could find use in specialty materials.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• For potential drug candidates, it could interact with biological targets (enzymes, receptors) via hydrogen bonding, π-π stacking, or other interactions.

Comparison with Similar Compounds

Similar Compounds:

Remember that while this compound’s detailed studies are limited, its unique structure offers intriguing possibilities for further research and applications